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Compound Focus: Bromofluoromethane

CAS No.: 373-52-4

Cat. No.: S598397

Thermophysical Property Data

The table below summarizes the key thermophysical properties of bromofluoromethane (CH2BrF) found in

the search results:

Property Value Unit Source
Standard Molar Entropy ((S"{\ominus} {gas})) 276.3 [1] [2] J/(mol-K)

Heat Capacity ((c_p)) 49.2 [1] [2] J/(mol-K)

Molar Mass 112.93 [1] g/mol

Boiling Point 19 [1] °C

Density 1.773 [2] g/cm3

Experimental Methodologies for Property
Determination

The search results indicate that highly accurate thermophysical data, such as entropy, are derived from

advanced experimental techniques and computational methods [3]. The National Institute of Standards
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and Technology (NIST) employs rigorous methodologies for this purpose.

The following diagram illustrates the general workflow for determining these properties, synthesized from

the description of the NIST ThermoData Engine [3].
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Figure 1: Workflow for critical evaluation of thermophysical property data, as implemented by NIST [3].

Key methodologies include [3]:

e Heat Capacity Calorimetry: Measures heat capacity at constant pressure ((c_p)) over a range of

temperatures, which is fundamental for calculating entropy changes.
e Vapor-Liquid Equilibrium (VLE) Measurements: Determines phase boundary pressures and

densities, providing data on entropy changes during phase transitions.
¢ ldeal Gas Thermodynamic Calculations: Combines experimental data with statistical mechanics

and ab initio calculations to determine perfect-gas properties like standard molar entropy.
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Applications in Pharmaceutical and Chemical
Development

Bromofluoromethane is an important reagent and building block in the synthesis of more complex
molecules [1] [4].

¢ Pharmaceutical Synthesis: Bromofluoromethane serves as a precursor in the synthesis of
fluticasone propionate (an anti-inflammatory drug) and the anesthetic sevoflurane [2] [4].

¢ Monofluoromethylation: The CHzF- group is a key bioisostere, meaning it can mimic the steric
and electronic properties of other common groups like -CHs, -CH20H, and -CHzNH:z in drug
molecules [4]. This substitution can improve metabolic stability, membrane permeability, and target
binding affinity [4].

A Note on Data Quality and Related Compounds
The search results provided high-quality information for bromofluoromethane. For other related

compounds, you can consult authoritative databases:

e NIST Web Thermo Tables (WTT): Provides critically evaluated data, as seen for the related
compound bromodifluoromethane (CHBrF2) [3]. This resource is a trusted reference for
researchers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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